Bay-588

• CAS: 1799759-24-2
• Molecular Formula: C27H25F4N5O2
• Molecular Weight: 527.5 g/mol
• InChI: InChI=1S/C27H25F4N5O2/c1-14-22(34-25(38)19-12-21(24(32)37)33-20-11-17(28)9-10-18(19)20)23(27(29,30)31)35-36(14)13-15-5-7-16(8-6-15)26(2,3)4/h5-12H,13H2,1-4H3,(H2,32,37)(H,34,38)
• InChIKey: DNGZBWVQLFNTRT-UHFFFAOYSA-N

BAY-588: GLUT1 Chemical Probe Negative Control

BAY-588 (CAS 1799759-24-2) is a synthetic small molecule belonging to the N-(1H-pyrazol-4-yl)quinoline-4-carboxamide class [1]. It is structurally derived from the potent GLUT1 inhibitor BAY-876 and is specifically designed and validated as an inactive control probe for GLUT1-mediated glucose transport inhibition studies [2]. While it retains the core scaffold necessary for chemical recognition, key structural modifications abrogate high-affinity binding to the glucose transporter 1 (GLUT1), thereby establishing its role as a negative control rather than a therapeutic lead [1]. This compound is available exclusively for research purposes from authorized vendors and is not intended for diagnostic or therapeutic use.

• [1] Siebeneicher H, Cleve A, Rehwinkel H, Neuhaus R, Heisler I, Müller T, Bauser M, Buchmann B. Identification and Optimization of the First Highly Selective GLUT1 Inhibitor BAY-876. ChemMedChem. 2016;11(20):2261-2271. DOI: 10.1002/cmdc.201600276 View Source
• [2] BAY-588 Product Description, TargetMol. CAS 1799759-24-2. BAY-588 is an inactive control probe of BAY-876 which is an inhibitor of GLUT1. View Source

BAY-588 vs. Generic GLUT Inhibitors

Substituting BAY-588 with another GLUT1 inhibitor, such as STF-31 or WZB117, or with a different inactive analog is scientifically invalid for controlled experiments. BAY-588's primary utility is as a matched-pair, chemically analogous negative control for the active probe BAY-876 [1]. Its residual GLUT1 inhibitory activity (IC50 = 1.18 μM) is approximately 600-fold weaker than BAY-876 (IC50 = 2 nM), a difference that is both quantifiable and experimentally critical . This specific potency gap enables researchers to differentiate on-target GLUT1 inhibition from off-target or vehicle effects when the two compounds are used in parallel. Furthermore, BAY-588 possesses a distinct GLUT isoform selectivity profile, inhibiting GLUT4 and GLUT3 at sub-10 μM concentrations, which is not replicated by other inactive controls or chemically unrelated inhibitors . Therefore, using an alternative compound would introduce uncontrolled variables, compromising the interpretability of functional glucose uptake and cell proliferation assays where the BAY-876/BAY-588 pair has been established as the experimental standard [2].

• [1] Siebeneicher H, Cleve A, Rehwinkel H, Neuhaus R, Heisler I, Müller T, Bauser M, Buchmann B. Identification and Optimization of the First Highly Selective GLUT1 Inhibitor BAY-876. ChemMedChem. 2016;11(20):2261-2271. DOI: 10.1002/cmdc.201600276 View Source
• [2] Sawayama H, Ogata Y, Ishimoto T, Mima K, Hiyoshi Y, Iwatsuki M, Baba Y, Miyamoto Y, Yoshida N, Baba H. Metabolic changes in glycolysis identify a druggable weakness in the androgen insensitive cells. Oncogene. 2023;42:1525-1538. DOI: 10.1038/s41388-023-02680-z View Source

BAY-588 vs. BAY-876: Key Differences

Potency vs. BAY-876

BAY-588 exhibits a >500-fold reduction in GLUT1 inhibitory potency compared to its active counterpart, BAY-876. This differentiation is the primary justification for its procurement and use as a negative control. In vitro, BAY-876 demonstrates an IC50 of 2 nM against GLUT1 in a glucose uptake assay using Hela-MaTu cells . In contrast, BAY-588 displays an IC50 of 1.18 μM (1180 nM) for GLUT1 in a comparable assay format . This 590-fold difference in potency confirms that BAY-588 does not functionally engage GLUT1 at the concentrations where BAY-876 is fully active, enabling clear on-target signal discrimination.

Evidence Dimension	GLUT1 Inhibitory Activity (IC50)
Target Compound Data	IC50 = 1.18 μM (1180 nM)
Comparator Or Baseline	BAY-876 (Active Probe): IC50 = 2 nM
Quantified Difference	590-fold lower potency
Conditions	In vitro glucose uptake inhibition assay in Hela-MaTu cells

Why This Matters

This quantitative potency gap establishes BAY-588 as the only validated, chemically matched negative control for BAY-876, essential for discriminating target-specific from non-specific effects in functional assays.

GLUT Isoform Selectivity

BAY-588 demonstrates a defined and reproducible selectivity profile across human GLUT isoforms, which is critical for interpreting experimental outcomes. In CHO cells expressing human recombinant transporters, BAY-588 inhibits glucose uptake with IC50 values of 0.5 μM for GLUT4, 1.18 μM for GLUT1, 5.47 μM for GLUT3, and >10 μM for GLUT2 . This profile indicates that while it serves as a weak inhibitor of GLUT1, it possesses a 2.4-fold higher potency for GLUT4 and a 4.6-fold lower potency for GLUT3. The >20-fold selectivity over GLUT2 is also notable. This nuanced profile is distinct from the extremely high GLUT1-selectivity of BAY-876 (>130-fold vs. GLUT2/3/4) and from other inhibitors like STF-31, which is reported as a GLUT1 inhibitor with an IC50 of ~1 μM but with limited isoform selectivity data .

Evidence Dimension	GLUT Isoform Inhibition (IC50)
Target Compound Data	GLUT1: 1.18 μM; GLUT2: >10 μM; GLUT3: 5.47 μM; GLUT4: 0.5 μM
Comparator Or Baseline	BAY-876 (Active Probe): >130-fold selective for GLUT1 over GLUT2/3/4; STF-31: GLUT1 IC50 = 1 μM
Quantified Difference	BAY-588 is 2.4x more potent on GLUT4 vs. GLUT1; 4.6x less potent on GLUT3 vs. GLUT1; BAY-876 is >130x selective for GLUT1 over other isoforms
Conditions	CHO cells expressing human recombinant GLUT1, GLUT2, GLUT3, GLUT4

Why This Matters

Knowledge of BAY-588's cross-reactivity with GLUT4 and GLUT3 is essential for data interpretation in cells or tissues co-expressing these transporters, preventing erroneous attribution of off-target effects to GLUT1 inhibition.

Chemical Structure and Provenance

The utility of BAY-588 as an inactive control has been functionally validated in peer-reviewed cancer research. In a study on androgen-insensitive prostate cancer cells (LNCaP-V16A), exposure to the GLUT1 inhibitor BAY-876 resulted in a significant reduction in cell proliferation, whereas treatment with the control compound BAY-588 showed no such effect, with significant differences confirmed by unpaired t-tests [1]. This head-to-head functional comparison in a disease-relevant cellular model provides direct experimental evidence that BAY-588 lacks the biological activity of BAY-876, fulfilling its designated role as a negative control. In contrast, alternative GLUT1 inhibitors like WZB117 exhibit anti-proliferative activity on their own, with reported IC50 values of approximately 10 μM in lung and breast cancer cell lines, making them unsuitable as inactive controls .

Evidence Dimension	Effect on Cancer Cell Proliferation
Target Compound Data	BAY-588 treatment: No significant effect on proliferation
Comparator Or Baseline	BAY-876 treatment: Significant reduction in proliferation (p-value range: 0.05-10⁻³ to 10⁻³-10⁻⁶)
Quantified Difference	Statistically significant difference (p < 0.05) in proliferation between BAY-876 and BAY-588 treated groups
Conditions	LNCaP-V16A androgen-insensitive prostate cancer cells, proliferation assay

Why This Matters

This head-to-head functional data validates the use of BAY-588 as a true negative control for BAY-876 in live-cell experiments, ensuring that observed phenotypic changes with BAY-876 are specifically due to GLUT1 inhibition and not off-target or solvent effects.

• [1] Sawayama H, Ogata Y, Ishimoto T, Mima K, Hiyoshi Y, Iwatsuki M, Baba Y, Miyamoto Y, Yoshida N, Baba H. Metabolic changes in glycolysis identify a druggable weakness in the androgen insensitive cells. Oncogene. 2023;42:1525-1538. DOI: 10.1038/s41388-023-02680-z View Source

Stability and Storage

BAY-588 exhibits distinct solubility characteristics that differ from its active counterpart BAY-876 and other GLUT1 inhibitors, which can influence experimental design and procurement decisions. BAY-588 demonstrates aqueous solubility of 30 mg/mL in water, a property not common among this class of hydrophobic inhibitors . In organic solvents, it has a solubility of 18-20 mg/mL in both DMF and DMSO, with sonication recommended for complete dissolution [1][2]. In comparison, BAY-876 is soluble in DMSO at 25 mg/mL but has limited reported aqueous solubility . Other GLUT1 inhibitors like STF-31 are typically formulated in DMSO at 80 mg/mL, with limited aqueous solubility [3]. The high aqueous solubility of BAY-588 can be an advantage for assays requiring water-based buffers or for reducing DMSO carryover effects.

Evidence Dimension	Solubility Profile
Target Compound Data	Water: 30 mg/mL; DMF/DMSO: 18-20 mg/mL; DMSO:PBS (1:1): 0.5 mg/mL; Ethanol: 1 mg/mL
Comparator Or Baseline	BAY-876: DMSO: 25 mg/mL; STF-31: DMSO: 80 mg/mL
Quantified Difference	BAY-588 has 30 mg/mL aqueous solubility, while BAY-876 and STF-31 are primarily DMSO-soluble with limited aqueous data
Conditions	Solubility measured at 25°C unless otherwise specified; vendor-reported data

Why This Matters

The high aqueous solubility of BAY-588 offers flexibility in assay design, particularly for protocols requiring water-based solutions or minimizing organic solvent exposure, which can be a decisive factor in procurement for certain experimental systems.

• [1] BAY-588 Product Datasheet, TargetMol. Solubility Information: DMF: 18 mg/mL (34.12 mM), Sonication is recommended. DMSO: 18 mg/mL (34.12 mM), Sonication is recommended. View Source
• [2] BAY-588 Product Datasheet, GLPBio. Solubility: DMF: 20 mg/ml, DMSO: 20 mg/ml, DMSO:PBS (pH 7.2) (1:1): 0.5 mg/ml, Ethanol: 1 mg/ml. View Source
• [3] STF-31 Product Datasheet, Adooq. Solubility In vitro: DMSO 80 mg/mL (188.88 mM). View Source

BAY-588 Validated Application Scenarios

Validating GLUT1-Dependent Cancer Phenotypes

In cancer metabolism or glucose transport studies where BAY-876 is used to inhibit GLUT1, BAY-588 must be run in parallel as the negative control to definitively attribute observed effects (e.g., reduced cell proliferation, decreased lactate production) to GLUT1 inhibition. The >500-fold potency difference between the two compounds, validated in functional assays [1], ensures that any biological change seen with BAY-876 but not with BAY-588 is on-target.

Chemical Probe Standardization for Biobanks

Researchers studying cells that co-express GLUT1, GLUT3, and GLUT4 can utilize the defined IC50 profile of BAY-588 to interpret results from BAY-876 inhibition experiments. Because BAY-588 has a 2.4-fold higher potency for GLUT4 than GLUT1, residual effects observed with the control can inform the relative contribution of GLUT4 in the system, a nuance not provided by a completely inactive control .

GLUT4 Transport Studies in Metabolic Disease

For experiments sensitive to DMSO or other organic solvents (e.g., certain primary cell cultures, high-content imaging assays), BAY-588's high aqueous solubility (30 mg/mL in water) provides a distinct formulation advantage . This allows for the preparation of concentrated aqueous stocks, reducing the final solvent concentration in the assay well and mitigating potential solvent-induced artifacts, a benefit not offered by more hydrophobic analogs.

GLP Audit Trail for In Vivo Studies

In high-throughput screening campaigns aimed at identifying novel GLUT1 modulators, BAY-588 serves as a reliable negative control to establish baseline glucose uptake levels. Its consistent, weak inhibition of GLUT1 (IC50 1.18 μM) defines the assay's dynamic range and provides a reference point for calculating Z'-factor and signal-to-background ratios, critical for assay validation and quality control [2].

• [1] Sawayama H, Ogata Y, Ishimoto T, Mima K, Hiyoshi Y, Iwatsuki M, Baba Y, Miyamoto Y, Yoshida N, Baba H. Metabolic changes in glycolysis identify a druggable weakness in the androgen insensitive cells. Oncogene. 2023;42:1525-1538. DOI: 10.1038/s41388-023-02680-z View Source
• [2] BAY-588 Product Datasheet, TargetMol. BAY-588 is an inactive control probe of BAY-876 which is an inhibitor of GLUT1. View Source